Cas no 2680837-86-7 (benzyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamate)

• Product Name: benzyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamate
• CAS No: 2680837-86-7
• MF: C₂₀H₂₀BrN₃O₄
• MW: 446.294504165649
• CID: 5625386
• PubChem ID: 165930134
• Update Time: 2025-05-20

benzyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304374
• benzyl N-[(3-bromo-4-hydroxy-5-methoxyphenyl)methyl]-N-(1-methyl-1H-pyrazol-4-yl)carbamate
• 2680837-86-7
• benzyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamate

• Inchi： 1S/C20H20BrN3O4/c1-23-12-16(10-22-23)24(20(26)28-13-14-6-4-3-5-7-14)11-15-8-17(21)19(25)18(9-15)27-2/h3-10,12,25H,11,13H2,1-2H3
• InChI Key： ZOHBRIXUWIOQPP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CN(C(=O)OCC1C=CC=CC=1)C1C=NN(C)C=1)OC)O

Computed Properties

• Exact Mass: 445.06372g/mol
• Monoisotopic Mass: 445.06372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.8Ų

Additional information on benzyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamate

Benzyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2680837-86-7, known as benzyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamate, is a highly specialized organic compound with a complex structure. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The benzyl group, combined with the 3-bromo, 4-hydroxy, and 5-methoxyphenyl substituents, creates a molecule with intriguing electronic and steric characteristics. Additionally, the presence of the 1-methyl-1H-pyrazol-4-yl group further enhances its functional versatility.

Recent studies have highlighted the importance of this compound in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and coatings. The carbamate functional group within the molecule plays a crucial role in enabling these applications by providing strong intermolecular interactions. Furthermore, the bromine atom at the 3-position of the phenyl ring contributes to the compound's reactivity, making it a valuable intermediate in organic synthesis.

One of the most promising areas of research involving this compound is its application in drug discovery. The hydroxyl and methoxy groups on the phenyl ring are known to influence bioavailability and pharmacokinetics, making this compound a potential candidate for drug delivery systems. Recent experiments have demonstrated that this compound exhibits selective binding properties towards certain biological targets, which could be exploited for therapeutic purposes.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound. The integration of green chemistry principles in its synthesis has also been explored, making it more environmentally friendly.

From a structural standpoint, the molecule's benzene ring serves as a rigid framework that supports various functional groups. The pyrazole ring, attached via a carbamate linkage, adds an additional layer of complexity to the molecule's geometry. This unique structure allows for diverse interactions with other molecules, making it suitable for applications in supramolecular chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation effects due to its aromatic rings, which influence its optical and electronic properties. These findings have opened new avenues for its application in optoelectronic devices.

In conclusion, benzyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamate is a multifaceted compound with vast potential across various scientific domains. Its complex structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in modern chemistry.